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Compound of Interest

Compound Name: Luffariellolide

Cat. No.: B1675421

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and step-by-step
procedures for the safe disposal of Luffariellolide, a sesterterpenoid known for its anti-
inflammatory properties. Adherence to these guidelines is crucial due to the compound's
potential hazards.

Chemical and Physical Properties

A summary of the known quantitative data for Luffariellolide is presented in the table below.
This information is critical for understanding the compound's behavior and potential
interactions.
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Property Value Source
Molecular Formula C25H3803 [1112][3]
Molecular Weight 386.57 g/mol [11[2][3]
Appearance Pale yellow oil [3]
Purity >98% [2][3]

Boiling Point (Predicted)

541.7 +50.0 °C

[3]

Density (Predicted)

1.006 + 0.06 g/cm?

[3]

pKa (Predicted)

9.98 +0.40

[3]

Solubility

Soluble in DMSO and Ethanol

[3]

Hazard Identification and Safety Precautions

Luffariellolide is classified with the following hazards:

o Acute oral toxicity (Category 4): Harmful if swallowed.[1]

e Acute and chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Precautionary statements for handling include:

Luffariellolide Disposal Workflow

Wash skin thoroughly after handling.[1]
Do not eat, drink, or smoke when using this product.[1]
Avoid release to the environment.[1]

If swallowed, call a poison center or doctor.[1]

The following diagram outlines the logical workflow for the proper disposal of Luffariellolide,

from initial handling to final disposal. This process is designed to minimize exposure and
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environmental contamination.

Preparation Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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